Cas no 1247379-03-8 (4-(2-bromo-1-phenylethoxy)oxane)

• Product Name: 4-(2-bromo-1-phenylethoxy)oxane
• CAS No: 1247379-03-8
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• CID: 6489653
• PubChem ID: 62111703
• Update Time: 2025-10-29

4-(2-bromo-1-phenylethoxy)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-1-phenylethoxy)oxane
• 2H-Pyran, 4-(2-bromo-1-phenylethoxy)tetrahydro-

• Inchi： 1S/C13H17BrO2/c14-10-13(11-4-2-1-3-5-11)16-12-6-8-15-9-7-12/h1-5,12-13H,6-10H2
• InChI Key： QILHJEYCNKLMNG-UHFFFAOYSA-N
• SMILES： C1OCCC(OC(C2=CC=CC=C2)CBr)C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 351.0±42.0 °C(Predicted)

Additional information on 4-(2-bromo-1-phenylethoxy)oxane

Professional Introduction to Compound with CAS No. 1247379-03-8 and Product Name: 4-(2-bromo-1-phenylethoxy)oxane

The compound with the CAS number 1247379-03-8 and the product name 4-(2-bromo-1-phenylethoxy)oxane represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of 4-(2-bromo-1-phenylethoxy)oxane consists of a brominated aromatic ring connected to an ethoxy group, which is further linked to an oxane ring. This configuration imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

In the realm of modern medicinal chemistry, the exploration of heterocyclic compounds has been a cornerstone for the development of new drugs. The oxane ring, a six-membered ether-containing heterocycle, is particularly noteworthy for its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. When combined with a brominated phenyl group and an ethoxy moiety, as seen in 4-(2-bromo-1-phenylethoxy)oxane, the resulting molecule exhibits enhanced binding affinity to biological targets. This has led to its investigation as a potential intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways.

Recent studies have highlighted the significance of 4-(2-bromo-1-phenylethoxy)oxane in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The bromine atom at the 2-position of the phenyl ring serves as a crucial handle for further functionalization, allowing chemists to introduce additional pharmacophores that enhance binding interactions with protein targets. Moreover, the ethoxy group provides a polar moiety that can improve solubility and cell membrane permeability, critical factors for drug efficacy.

The structural motif of 4-(2-bromo-1-phenylethoxy)oxane has also been explored in the context of central nervous system (CNS) drug discovery. The combination of an aromatic ring with a bromine substituent has been shown to modulate neurotransmitter receptors, offering potential therapeutic benefits in neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity in animal models, suggesting their suitability for further development into clinical candidates.

From a synthetic chemistry perspective, 4-(2-bromo-1-phenylethoxy)oxane serves as an versatile building block for constructing more complex molecules. The presence of both bromine and ethoxy functional groups allows for diverse chemical transformations, including cross-coupling reactions like Suzuki-Miyaura coupling and Buchwald-Hartwig coupling. These reactions are instrumental in forming carbon-carbon bonds, enabling the creation of intricate molecular architectures essential for drug discovery.

The pharmaceutical industry has increasingly recognized the importance of optimizing drug-like properties such as lipophilicity, solubility, and metabolic stability. 4-(2-bromo-1-phenylethoxy)oxane exemplifies how structural modifications can be strategically employed to achieve these objectives. By fine-tuning its chemical structure, researchers can fine-tune its pharmacokinetic profile, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

In conclusion, 4-(2-bromo-1-phenylethoxy)oxane represents a compelling example of how structural innovation in medicinal chemistry can lead to novel therapeutic agents with significant clinical potential. Its unique combination of functional groups makes it a valuable scaffold for further exploration in drug development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.